Cas no 903-03-7 (Pregna-3,5-dien-20-one,3-methoxy- (7CI,8CI,9CI))

• Product Name: Pregna-3,5-dien-20-one,3-methoxy- (7CI,8CI,9CI)
• CAS No: 903-03-7
• MF: C₂₂H₃₂O₂
• MW: 328.488286972046
• CID: 819076
• PubChem ID: 276595
• Update Time: 2025-04-19

Pregna-3,5-dien-20-one,3-methoxy- (7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Pregna-3,5-dien-20-one,3-methoxy- (7CI,8CI,9CI)
• 1-(3-methoxy-10,13-dimethyl-2,7,8,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-17-yl)ethanone
• NSC124736
• 3-Methoxypregna-3,5-dien-20-one
• SCHEMBL13265741
• NSC667679
• DTXSID60920472
• 903-03-7
• NSC-124736

• Inchi： 1S/C22H32O2/c1-14(23)18-7-8-19-17-6-5-15-13-16(24-4)9-11-21(15,2)20(17)10-12-22(18,19)3/h5,13,17-20H,6-12H2,1-4H3
• InChI Key： NKWZNFOLDIHRJW-UHFFFAOYSA-N
• SMILES： O=C(C)C1CCC2C3CC=C4C=C(CCC4(C)C3CCC21C)OC

Computed Properties

• Exact Mass: 328.24
• Monoisotopic Mass: 328.24
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.06
• Boiling Point: 462.2°Cat760mmHg
• Flash Point: 185.6°C
• Refractive Index: 1.542
• PSA: 26.30000
• LogP: 5.29460